Cas no 177428-70-5 (Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)-)

• Product Name: Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)-
• CAS No: 177428-70-5
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 3816259
• PubChem ID: 1201578
• Update Time: 2025-05-21

Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)-
• 2,6-bis((1H-imidazol-1-yl)methyl)pyridine
• 2,6-bis[(1H-imidazol-1-yl)methyl]pyridine
• CS-0170319
• 177428-70-5
• 2,6-bis(imidazolylmethyl)pyridine
• AA-504/11221138
• 2,6-bis(1H-imidazol-1-ylmethyl)pyridine
• SCHEMBL1586517

• Inchi： 1S/C13H13N5/c1-2-12(8-17-6-4-14-10-17)16-13(3-1)9-18-7-5-15-11-18/h1-7,10-11H,8-9H2
• InChI Key： PXSZNVYELYSGGY-UHFFFAOYSA-N
• SMILES： C1(CN2C=NC=C2)=NC(CN2C=NC=C2)=CC=C1

Computed Properties

• Exact Mass: 239.11709544Da
• Monoisotopic Mass: 239.11709544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)-

Recent Advances in the Study of Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- (CAS: 177428-70-5)

The compound Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- (CAS: 177428-70-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core flanked by two imidazole rings, exhibits unique binding properties that make it a promising candidate for drug development and catalytic applications. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and potential therapeutic uses.

One of the most notable advancements in the study of this compound is its role as a ligand in metal-organic frameworks (MOFs). Researchers have demonstrated that Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- can form stable complexes with transition metals, such as copper and zinc, which are pivotal in catalysis and material science. These complexes have shown exceptional stability and reactivity, making them suitable for applications in heterogeneous catalysis and gas storage.

In the pharmaceutical domain, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymatic pathways. For instance, studies have shown that derivatives of Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- can selectively target and modulate the activity of kinases involved in inflammatory and oncogenic processes. This has opened new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

The synthetic methodologies for producing Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- have also seen significant improvements. Novel catalytic systems and green chemistry approaches have been employed to enhance the yield and purity of the compound. These advancements not only reduce production costs but also align with the growing emphasis on sustainable chemical synthesis.

Looking ahead, the continued exploration of Pyridine, 2,6-bis(1H-imidazol-1-ylmethyl)- is expected to yield further breakthroughs in both fundamental and applied research. Its multifunctional nature positions it as a key player in the development of next-generation therapeutics and advanced materials. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility in industrial applications.